6-Amino-8-(4-tert-butylphenyl)-2-propyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
6-Amino-8-(4-tert-butylphenyl)-2-propyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
459153-47-0
VCID:
VC0460027
InChI:
InChI=1S/C25H29N5/c1-5-11-30-12-10-19-20(13-26)23(29)25(15-27,16-28)22(21(19)14-30)17-6-8-18(9-7-17)24(2,3)4/h6-10,21-22H,5,11-12,14,29H2,1-4H3/t21-,22+/m0/s1
SMILES:
CCCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)C(C)(C)C
Molecular Formula:
C25H29N5
Molecular Weight:
399.5g/mol
6-Amino-8-(4-tert-butylphenyl)-2-propyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
CAS No.: 459153-47-0
Main Products
VCID: VC0460027
Molecular Formula: C25H29N5
Molecular Weight: 399.5g/mol
| CAS No. | 459153-47-0 |
|---|---|
| Product Name | 6-Amino-8-(4-tert-butylphenyl)-2-propyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile |
| Molecular Formula | C25H29N5 |
| Molecular Weight | 399.5g/mol |
| IUPAC Name | (8S,8aR)-6-amino-8-(4-tert-butylphenyl)-2-propyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C25H29N5/c1-5-11-30-12-10-19-20(13-26)23(29)25(15-27,16-28)22(21(19)14-30)17-6-8-18(9-7-17)24(2,3)4/h6-10,21-22H,5,11-12,14,29H2,1-4H3/t21-,22+/m0/s1 |
| Standard InChIKey | LBUYAUNRTRTBJN-FCHUYYIVSA-N |
| Isomeric SMILES | CCCN1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)C(C)(C)C |
| SMILES | CCCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)C(C)(C)C |
| Canonical SMILES | CCCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)C(C)(C)C |
| PubChem Compound | 1385295 |
| Last Modified | Nov 11 2021 |
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